Quillaic acid

• IUPAC Name: (4aR,5R,6aR,6aS,6bR,8aR,9S,10S,12aR,14bS)-9-formyl-5,10-dihydroxy-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• InChI: InChI=1S/C30H46O5/c1-25(2)13-14-30(24(34)35)19(15-25)18-7-8-21-26(3)11-10-22(32)27(4,17-31)20(26)9-12-28(21,5)29(18,6)16-23(30)33/h7,17,19-23,32-33H,8-16H2,1-6H3,(H,34,35)/t19-,20+,21+,22-,23+,26-,27-,28+,29+,30+/m0/s1
• InChI Key: MQUFAARYGOUYEV-UAWZMHPWSA-N
• Canonical SMILES: CC1(CCC2(C(C1)C3=CCC4C5(CCC(C(C5CCC4(C3(CC2O)C)C)(C)C=O)O)C)C(=O)O)C
• Isomeric SMILES: C[C@]12CC[C@@H]([C@@]([C@@H]1CC[C@@]3([C@@H]2CC=C4[C@]3(C[C@H]([C@@]5([C@H]4CC(CC5)(C)C)C(=O)O)O)C)C)(C)C=O)O
• Molecular Formula: C30H46O5
• DSSTOX Substance ID: DTXSID001026576
• Molecular Weight: 486.7 g/mol
• CAS RN: 631-01-6

Description

This compound is the major aglycone of the saponins found in Quillaja saponaria and has been recognized for its diverse biological activities, including anti-inflammatory, immunoadjuvant, and anti-cancer properties .

Scientific Research Applications

Quillaic acid has a wide range of scientific research applications:

Chemistry: Used as a precursor for synthesizing various derivatives with potential biological activities.

Biology: Studied for its role in modulating immune responses and as an adjuvant in vaccine formulations.

Medicine: Investigated for its anti-inflammatory, anti-cancer, and analgesic properties

Industry: Utilized in the production of emulsifiers, foaming agents, and other commercial products.

Mechanism of Action

Quillaic acid exerts its effects through multiple mechanisms:

Anti-inflammatory: Inhibits the production of pro-inflammatory cytokines and mediators.

Immunoadjuvant: Enhances the immune response by stimulating both humoral and cellular immunity.

Anti-cancer: Induces apoptosis in cancer cells by activating caspases and other apoptotic pathways .

Safety and Hazards

Quillaic acid should be handled with care. Avoid dust formation, breathing mist, gas or vapors, and contact with skin and eye. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas.

Future Directions

Researchers have developed a combinatorial optimization approach to construct and spatially control a cytochrome P450-cytochrome P450 reductase (CYP-CPR) network in an engineered Saccharomyces cerevisiae strain to boost quillaic acid production. This suggests that this compound might be a powerful candidate in the development of novel adjuvants.

Biochemical Analysis

Biochemical Properties

Quillaic acid plays a significant role in various biochemical reactions. It interacts with enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to exhibit strong anti-inflammatory activity by inhibiting the enzymes involved in the arachidonic acid pathway . Additionally, it interacts with proteins such as cytokines and receptors, modulating immune responses . The nature of these interactions often involves binding to specific sites on the enzymes or proteins, leading to inhibition or activation of their functions.

Cellular Effects

This compound exerts various effects on different types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been found to trigger early immune responses by stimulating the production of cytokines such as interleukin-2 and interferon-gamma . It also affects gene expression by regulating the transcription of genes involved in inflammation and immune responses . Furthermore, this compound impacts cellular metabolism by altering the activity of metabolic enzymes and pathways.

Molecular Mechanism

The molecular mechanism of this compound involves several key processes. At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. For instance, this compound binds to protein kinase C and nuclear factor kappa B, inhibiting their activity and reducing the expression of pro-inflammatory enzymes . Additionally, this compound modulates gene expression by interacting with transcription factors and influencing their binding to DNA . These molecular interactions contribute to the overall biological activity of this compound.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Studies have shown that this compound exhibits stability under certain conditions, but it can degrade over time, leading to changes in its biological activity . Long-term effects of this compound on cellular function have been observed in both in vitro and in vivo studies. For example, prolonged exposure to this compound can result in sustained anti-inflammatory effects and modulation of immune responses . The stability and degradation of this compound need to be carefully monitored to ensure consistent results in laboratory experiments.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have demonstrated that this compound exhibits dose-dependent effects, with higher doses leading to more pronounced biological activities . For instance, this compound has shown potent antiproliferative activity against cancer cell lines at higher doses . At high doses, this compound can also exhibit toxic or adverse effects, such as cytotoxicity and organ damage . Therefore, it is crucial to determine the optimal dosage of this compound to achieve the desired therapeutic effects while minimizing potential toxicity.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors to modulate metabolic flux and metabolite levels. It is a key intermediate in the biosynthesis of saponins, which are glycosylated derivatives of triterpene sapogenins . This compound undergoes several enzymatic modifications, including hydroxylation, glycosylation, and oxidation, to form different saponin derivatives . These metabolic pathways play a crucial role in determining the biological activity and pharmacokinetics of this compound.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound exhibits amphipathic properties, allowing it to interact with both hydrophilic and hydrophobic molecules . It can be transported across cell membranes through active transport mechanisms and distributed to various cellular compartments . The localization and accumulation of this compound within specific tissues and organs can influence its biological activity and therapeutic potential.

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. It is often localized in lipid bodies, endosomes, and other cellular compartments involved in immune responses . The targeting signals and post-translational modifications of this compound play a crucial role in directing it to specific subcellular compartments . This subcellular localization is essential for the proper functioning of this compound and its interactions with other biomolecules.

Preparation Methods

Synthetic Routes and Reaction Conditions: Quillaic acid can be synthesized through various chemical routes. One notable method involves the use of protoescigenin as a starting material. The synthesis process includes multiple steps such as oxidation, hydroxylation, and intramolecular etherification. The final product is obtained through selective oxidation of the primary alcohol to an aldehyde using 2,2,6,6-tetramethylpiperidinyloxy (TEMPO) oxidation .

Industrial Production Methods: Industrial production of this compound typically involves extraction from the bark of Quillaja saponaria. The bark is processed to isolate the saponins, which are then hydrolyzed to yield this compound. This method leverages the natural abundance of the compound in the tree and provides a scalable approach for large-scale production .

Chemical Reactions Analysis

Types of Reactions: Quillaic acid undergoes various chemical reactions, including:

Oxidation: The primary alcohol group can be oxidized to an aldehyde or carboxylic acid.

Reduction: The aldehyde group can be reduced to a primary alcohol.

Substitution: Hydroxyl groups can be substituted with other functional groups through nucleophilic substitution reactions

Common Reagents and Conditions:

Oxidation: TEMPO, oxygen, and copper catalysts are commonly used.

Reduction: Sodium borohydride or lithium aluminum hydride.

Substitution: Various nucleophiles such as halides or amines

Major Products:

Oxidation: Aldehyde and carboxylic acid derivatives.

Reduction: Primary alcohol derivatives.

Substitution: Functionalized this compound derivatives

Comparison with Similar Compounds

Quillaic acid is unique among triterpenoid saponins due to its specific structural features and biological activities. Similar compounds include:

Oleanolic acid: Shares a similar pentacyclic triterpenoid structure but differs in its functional groups and biological activities.

Echinocystic acid: Another triterpenoid with similar anti-inflammatory properties but distinct structural differences.

Acacic acid lactone: A triterpenoid with unique lactone ring structures and different biological activities .